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Compound of Interest |

Compound Name: 4-Chloro-3-oxobutyryl chloride
CAS No.: 41295-64-1
Cat. No.: B1274136
Get Quote
. J

4-Chloro-3-oxobutyryl chloride (CAS No: 41295-64-1) is a highly reactive, bifunctional
organic compound that holds a significant position in contemporary organic synthesis.[1] Its
molecular framework is uniquely characterized by the presence of two distinct reactive sites: a
highly electrophilic acyl chloride and an a-chloro ketone. This dual functionality allows for
selective and sequential chemical transformations, making it an invaluable precursor for
constructing complex molecular architectures.[2] Consequently, it is a key intermediate in the
synthesis of a wide array of compounds, particularly in the development of novel
pharmaceuticals, including antibiotics and various heterocyclic scaffolds.[1]

Molecular Structure and Physicochemical Profile

A thorough understanding of the molecule's structure and physical properties is fundamental to
its effective application in research and development.

Chemical Formula and Molecular Weight

The elemental composition and corresponding molecular mass are critical for all stoichiometric
considerations in reaction planning.
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e Molecular Formula: CaHaCl202[1][3]

» Molecular Weight: 154.98 g/mol [1][2][3]

Structural Elucidation

The spatial arrangement of the atoms within 4-Chloro-3-oxobutyryl chloride dictates its
chemical reactivity. The IUPAC name for this compound is 4-chloro-3-oxobutanoyl chloride.[3]
The structure consists of a four-carbon butanoyl chloride backbone, with a ketone (oxo) group
at the C-3 position and a chlorine atom at the C-4 position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 2/3 Tech Support


https://www.smolecule.com/products/s674820
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-oxobutyryl-chloride
https://www.smolecule.com/products/s674820
https://www.benchchem.com/product/b1274136
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-oxobutyryl-chloride
https://www.benchchem.com/product/b1274136/docs?utm_src=pdf-body#core-introduction-a-bifunctional-building-block-in-modern-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-oxobutyryl-chloride
https://www.benchchem.com/product/b1274136?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s674820
https://www.benchchem.com/product/b1274136
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-oxobutyryl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-oxobutyryl-chloride
https://www.benchchem.com/product/b1274136/docs#core-introduction-a-bifunctional-building-block-in-modern-synthesis
https://www.benchchem.com/product/b1274136/docs#core-introduction-a-bifunctional-building-block-in-modern-synthesis
https://www.benchchem.com/product/b1274136/docs#core-introduction-a-bifunctional-building-block-in-modern-synthesis
https://www.benchchem.com/product/b1274136/docs#core-introduction-a-bifunctional-building-block-in-modern-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274136?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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